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Propaquizafop Extraction and Analysis Method

The following methodology for determining propaquizafop in soil and water samples is based on a 2023

study published in Scientific Reports [1].

Materials and Reagents:

Standard: Propaquizafop (99.8% purity).

Extraction Solvent: Acetonitrile (Chromatographically pure).
Other Reagents: Formic Acid (FA), Magnesium Sulfate (MgSO₄), Sodium Chloride (NaCl),

Calcium Chloride (CaCl₂).
Equipment: High-performance liquid chromatograph (HPLC) with UV detector, Thermo BDS

Hypersil C18 column (250 mm × 4.6 mm, 5 µm).

Extraction and Clean-up Protocol:

Sample
Type

Sample
Amount

Extraction Solvent Additional Steps Centrifugation

Water 1 mL 2 mL acetonitrile, 500

µL 0.2% FA water

Vortex 2 min, add 1.0 g NaCl,

vortex 1 min

5,000 rpm for 5

min
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Sample
Type

Sample
Amount

Extraction Solvent Additional Steps Centrifugation

Soil 5-10 g 10 mL acetonitrile, 2.5

mL 0.2% FA water

Oscillate (180 rpm) for 30

min, add 2.0 g NaCl, vortex 1
min

5,000 rpm for 5

min

HPLC Analysis Conditions:
Mobile Phase: Water (A) and Acetonitrile (B) in a 20:80 (v:v) ratio.

Flow Rate: 1 mL/min.
Column Temperature: 30 °C.

Injection Volume: 10 µL.
Detection Wavelength: 230 nm.

Retention Time: Approximately 5.5 minutes.

Method Validation and Recovery Rates

The same study provided the following recovery data for this method, demonstrating its accuracy and

precision [1].

Sample
Type

Fortification
Level

Average Recovery
(%)

Relative Standard Deviation (RSD,
%)

Water 0.1 mg L⁻¹ 87.91 - 107.61 1.58 - 5.23

1 mg L⁻¹ 87.91 - 107.61 1.58 - 5.23

10 mg L⁻¹ 87.91 - 107.61 1.58 - 5.23

Soil 1 µg g⁻¹ 87.56 - 103.56 1.83 - 6.37

5 µg g⁻¹ 87.56 - 103.56 1.83 - 6.37

10 µg g⁻¹ 87.56 - 103.56 1.83 - 6.37
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Experimental Workflow Diagram

The workflow for the extraction and analysis of propaquizafop from soil and water samples is summarized

below.
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Water Sample (1 mL) Soil Sample (5-10 g)

Start Sample Preparation

Add 2 mL Acetonitrile
and 500 µL 0.2% FA Water

Add 10 mL Acetonitrile
and 2.5 mL 0.2% FA Water

Vortex for 2 Minutes

Add 1.0 g NaCl

Vortex for 1 Minute

Centrifuge at 5000 rpm for 5 min

Oscillate (180 rpm) for 30 min

Add 2.0 g NaCl

Vortex for 1 Minute

Filter Supernatant through
0.22 µm Membrane

HPLC Analysis
(10 µL Injection)

Result

Click to download full resolution via product page
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Propaquizafop Extraction and Analysis Workflow [1]

Insights and Data Gaps

The method from the 2023 study provides a solid, single-laboratory validation. The recovery rates fall within

an acceptable range for pesticide residue analysis, and the RSD values indicate good repeatability [1].

A key limitation of the available data is the lack of a direct, side-by-side comparison of recovery rates

between propaquizafop and other herbicide extraction methods. A comprehensive comparison guide would

require data on:

Extraction efficiencies of different herbicides (e.g., other ACCase inhibitors like haloxyfop or

quizalofop) using the same method.
Performance of this method across different laboratories to establish inter-laboratory reproducibility.

Comparison with other extraction techniques (e.g., QuEChERS, solid-phase extraction).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Adsorption, mobility, and degradation of the pesticide propaquizafop ... [nature.com]

To cite this document: Smolecule. [Validation of propaquizafop extraction method recovery rates].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b540285#validation-of-propaquizafop-extraction-method-

recovery-rates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s540285?utm_src=pdf-bulk
https://www.smolecule.com/products/s540285?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

